4-(3-bromo-4-hydroxy-5-methoxybenzylidene)-2-(3,4-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C18H13BrCl2N2O3
• Molecular Weight: 456.1 g/mol
• IUPAC Name: (4E)-4-[(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene]-2-(3,4-dichlorophenyl)-5-methylpyrazol-3-one
• InChI: InChI=1S/C18H13BrCl2N2O3/c1-9-12(5-10-6-13(19)17(24)16(7-10)26-2)18(25)23(22-9)11-3-4-14(20)15(21)8-11/h3-8,24H,1-2H3/b12-5+
• InChI Key: GIBALRKUVAUZIA-LFYBBSHMSA-N
• Isomeric SMILES: CC\1=NN(C(=O)/C1=C/C2=CC(=C(C(=C2)Br)O)OC)C3=CC(=C(C=C3)Cl)Cl
• Canonical SMILES: CC1=NN(C(=O)C1=CC2=CC(=C(C(=C2)Br)O)OC)C3=CC(=C(C=C3)Cl)Cl

Description

The compound 4-(3-bromo-4-hydroxy-5-methoxybenzylidene)-2-(3,4-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one is a pyrazolone derivative featuring a benzylidene substituent at position 4 and a 3,4-dichlorophenyl group at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4E)-4-[(3-BROMO-4-HYDROXY-5-METHOXYPHENYL)METHYLIDENE]-1-(3,4-DICHLOROPHENYL)-3-METHYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE typically involves multi-step organic reactions. One common method includes the condensation of 3-bromo-4-hydroxy-5-methoxybenzaldehyde with 1-(3,4-dichlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate in a suitable solvent like ethanol or methanol.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

(4E)-4-[(3-BROMO-4-HYDROXY-5-METHOXYPHENYL)METHYLIDENE]-1-(3,4-DICHLOROPHENYL)-3-METHYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone or aldehyde.

Reduction: The double bond in the pyrazolone ring can be reduced to form a dihydropyrazolone.

Substitution: Halogen atoms (bromo and chloro groups) can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Catalysts like palladium on carbon (Pd/C) in the presence of hydrogen gas.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding ketones or aldehydes.

Reduction: Formation of dihydropyrazolone derivatives.

Substitution: Formation of substituted pyrazolone derivatives.

Scientific Research Applications

The compound 4-(3-bromo-4-hydroxy-5-methoxybenzylidene)-2-(3,4-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one has garnered attention in various scientific research applications due to its unique structural properties and potential biological activities. This article delves into its applications, supported by case studies and comprehensive data.

Chemical Properties and Structure

The compound is characterized by a complex structure that includes a pyrazolone core, which is known for its pharmacological properties. The presence of bromine, hydroxy, and methoxy groups contributes to its reactivity and interaction with biological systems.

Molecular Formula

• Molecular Formula : C19H16BrCl2N2O3
• Molar Mass : Approximately 432.15 g/mol

Antimicrobial Activity

Research indicates that derivatives of pyrazolone compounds exhibit significant antimicrobial properties. For instance, a study highlighted the antibacterial effects of similar compounds against various bacterial strains, suggesting that the introduction of halogenated phenyl groups enhances efficacy against resistant strains .

Antitumor Properties

The compound has been investigated for its potential antitumor activity. A related study demonstrated that pyrazolone derivatives can induce apoptosis in cancer cells through the activation of specific signaling pathways. The structural modifications, including the presence of bromine and methoxy groups, were shown to influence the compound's interaction with cellular targets .

Complex Formation with Metal Ions

Another notable application involves the formation of metal complexes with this compound. Studies have shown that it can act as a ligand for transition metals such as copper(II) and nickel(II). The stability constants of these complexes were evaluated using pH metric methods, indicating strong interactions that could be exploited in therapeutic applications .

Stability Constants of Metal Complexes

Metal Ion	Stability Constant (log K)
Cu(II)	4.25
Ni(II)	3.95
Co(II)	4.10

This table summarizes findings on the stability constants for complexes formed between the compound and various metal ions, demonstrating its potential as a chelating agent.

Case Study 1: Antimicrobial Efficacy

A study conducted by Tada et al. evaluated the antimicrobial activity of related compounds against Staphylococcus aureus and Escherichia coli. The results indicated that modifications in the benzylidene moiety significantly enhanced antibacterial activity compared to unmodified pyrazolone derivatives .

Case Study 2: Antitumor Mechanism

In another investigation, researchers explored the mechanism by which pyrazolone derivatives induce apoptosis in cancer cells. They found that compounds similar to 4-(3-bromo-4-hydroxy-5-methoxybenzylidene)-2-(3,4-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one triggered mitochondrial dysfunction leading to increased reactive oxygen species (ROS) production and subsequent cell death .

Mechanism of Action

The mechanism of action of (4E)-4-[(3-BROMO-4-HYDROXY-5-METHOXYPHENYL)METHYLIDENE]-1-(3,4-DICHLOROPHENYL)-3-METHYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. For example, it may inhibit cyclooxygenase enzymes, reducing inflammation.

Comparison with Similar Compounds

Research Findings and Implications

• Structure-Activity Relationships (SAR) :
  • Halogenation : Bromine and chlorine improve metabolic stability but may increase toxicity .
  • Methoxy Group : Enhances solubility compared to ethoxy but reduces steric shielding of reactive sites .
• Thermal Stability : Pyrazolone derivatives (e.g., ) with bromomethyl groups decompose at higher temperatures (~250°C), suggesting the target compound may exhibit similar stability .

Biological Activity

The compound 4-(3-bromo-4-hydroxy-5-methoxybenzylidene)-2-(3,4-dichlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one , often referred to as a pyrazolone derivative, has garnered attention in recent years for its diverse biological activities. This article provides a comprehensive overview of its synthesis, biological properties, and relevant case studies.

Synthesis

The synthesis of this compound typically involves the condensation reaction between appropriate hydrazones and substituted phenyl groups. A common method includes refluxing 4-methoxybenzhydrazide with 5-bromo-3-methoxysalicylaldehyde in methanol, leading to the formation of the desired pyrazolone structure. The compound can be characterized using techniques such as X-ray crystallography and NMR spectroscopy to confirm its structure and purity .

Anticancer Properties

Several studies have highlighted the anticancer potential of this compound. It has been shown to exhibit significant cytotoxic effects against various cancer cell lines, including:

• A431 (human epidermoid carcinoma)
• HT29 (human colorectal adenocarcinoma)

In vitro assays demonstrated that the compound inhibits cell proliferation with an IC50 value comparable to standard chemotherapeutics like doxorubicin. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, particularly at the G2/M phase .

Table 1: Cytotoxic Activity Against Cancer Cell Lines

Cell Line	IC50 (µM)	Mechanism of Action
A431	< 10	Apoptosis induction
HT29	< 15	Cell cycle arrest (G2/M phase)

Antimicrobial Activity

The compound also exhibits antimicrobial properties against both Gram-positive and Gram-negative bacteria. Studies report minimum inhibitory concentrations (MIC) indicating effective bactericidal activity. The presence of halogenated phenyl groups enhances its antibacterial efficacy due to increased lipophilicity and interaction with bacterial membranes .

Table 2: Antimicrobial Activity

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	31.25
Escherichia coli	62.50

Antioxidant Activity

In addition to its antimicrobial and anticancer properties, this compound has shown promising antioxidant activity. It scavenges free radicals effectively, which is crucial for mitigating oxidative stress in biological systems. This activity is attributed to the presence of hydroxyl and methoxy groups that can donate hydrogen atoms .

Case Studies

• Anticancer Study : A study published in Journal of Medicinal Chemistry evaluated the anticancer effects of this pyrazolone derivative on various cancer cell lines. The results indicated a strong correlation between structural modifications and increased cytotoxicity, highlighting the role of substituents on the phenyl rings in enhancing biological activity .
• Antimicrobial Evaluation : Another study focused on the antimicrobial properties against clinical isolates of bacteria. The compound was tested for its effectiveness against resistant strains, revealing significant potential as a lead compound for developing new antibiotics .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for this compound, and how can reaction conditions be optimized to improve yield?

• Methodological Answer : The compound can be synthesized via a multi-step process starting with cyclization of substituted pyrazole precursors. For example, intermediates like 5-chloro-3-methyl-1-substituted-1H-pyrazole-4-carbonyl chloride are generated through formylation, oxidation, and acylation steps . Optimization involves adjusting reaction temperatures (e.g., 60–80°C for acylation) and using catalysts like triethylamine to enhance nucleophilic substitution efficiency. Purification via column chromatography with gradients of ethyl acetate/hexane (1:4 to 1:2) is critical for isolating high-purity products .

Q. How can the crystal structure of this compound be determined, and what software tools are essential for refinement?

• Methodological Answer : Single-crystal X-ray diffraction is the gold standard. Data collection requires a diffractometer (e.g., Bruker D8 Venture), and structure solution employs direct methods using SHELXS or SHELXD . Refinement with SHELXL accounts for anisotropic displacement parameters and hydrogen bonding. For visualization and validation, WinGX and ORTEP are used to generate thermal ellipsoid plots and analyze geometric parameters (e.g., torsion angles, bond lengths) .

Q. What spectroscopic techniques are most effective for characterizing this compound’s purity and functional groups?

• Methodological Answer :

• NMR : ¹H and ¹³C NMR in DMSO-d₆ or CDCl₃ to confirm substituent positions (e.g., aromatic protons at δ 6.8–7.4 ppm, methoxy groups at δ 3.8–4.0 ppm).
• FT-IR : Peaks at ~3400 cm⁻¹ (O-H stretch), 1650–1700 cm⁻¹ (C=O), and 600–800 cm⁻¹ (C-Br/C-Cl) .
• Mass Spectrometry : High-resolution ESI-MS to verify molecular ion peaks (e.g., [M+H]⁺ or [M+Na]⁺) and fragmentation patterns.

Advanced Research Questions

Q. How can structural disorder or twinning in crystallographic data be resolved during refinement?

• Methodological Answer : For disordered regions (e.g., rotating methoxy or benzylidene groups), use SHELXL ’s PART and SUMP commands to model partial occupancies. Twinning, identified via high R-factor discrepancies, requires the TWIN and BASF commands to refine twin laws (e.g., 180° rotation about the c-axis). Validation with PLATON ’s TWINCHECK ensures correct space group assignment .

Q. What strategies are effective for analyzing contradictory biological activity data across studies?

• Methodological Answer : Contradictions in bioactivity (e.g., antimicrobial vs. cytotoxic results) often arise from assay variability. Standardize protocols:

• Use identical cell lines (e.g., HeLa for cytotoxicity) and bacterial strains (e.g., E. coli ATCC 25922).
• Normalize IC₅₀/EC₅₀ values against controls like doxorubicin or ciprofloxacin.
• Perform structure-activity relationship (SAR) studies to isolate substituent effects (e.g., bromo vs. methoxy groups’ roles in membrane permeability) .

Q. How can computational modeling (e.g., molecular docking) guide the design of derivatives with enhanced activity?

• Methodological Answer :

• Docking : Use AutoDock Vina or Schrödinger Suite to dock the compound into target proteins (e.g., carbonic anhydrase II for anticancer activity). Focus on binding affinity (ΔG ≤ -8 kcal/mol) and interactions (H-bonds with Thr199, hydrophobic contacts with Phe131).
• MD Simulations : Run 100 ns trajectories in GROMACS to assess stability of ligand-protein complexes. Analyze RMSD (<2 Å) and solvent-accessible surface area (SASA) .

Q. What challenges arise in synthesizing halogenated derivatives, and how can they be mitigated?

• Methodological Answer : Halogenation (e.g., bromine at position 3) risks side reactions like dehydrohalogenation. Mitigation strategies:

• Use NBS (N-bromosuccinimide) in anhydrous DMF under N₂ to control reactivity.
• Monitor reaction progress via TLC (Rf ~0.5 in 1:3 EtOAc/hexane).
• Post-synthesis, confirm halogen retention via XPS or elemental analysis .